6-(3,5-Dichloro-benzoyl)-5-isopropyl-1H-pyrimidine-2,4-dione

• Molecular Formula: C14H12Cl2N2O3
• Molecular Weight: 327.2 g/mol
• IUPAC Name: 6-(3,5-dichlorobenzoyl)-5-propan-2-yl-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C14H12Cl2N2O3/c1-6(2)10-11(17-14(21)18-13(10)20)12(19)7-3-8(15)5-9(16)4-7/h3-6H,1-2H3,(H2,17,18,20,21)
• InChI Key: DHLOSRFTXNRMBE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(NC(=O)NC1=O)C(=O)C2=CC(=CC(=C2)Cl)Cl

Description

6-(3,5-Dichloro-benzoyl)-5-isopropyl-1H-pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C14H12Cl2N2O3 and its molecular weight is 327.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Compound (60) (2.0 g, 5.6 mmol) was refluxed with conc. HCl (30 ml) for 3 hr. After cooling to room temperature, the white precipitate was collected by filtration, washed with cold water, and dried in high vacuo to afford 1.6 g (87%) of the title compound as a white solid. m.p. 252-253° C.; 1H NMR (200 MHz, CDCl3/CD3OD) δ 1.11 (6H, d, J=6.9 Hz), 2.33 (1H, m), 7.61-7.73 (3H, m); HRMS (EI) Calcd. 326.0225, Found 326.0240.